Cas no 105875-31-8 (1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester)
105875-31-8 structure
Product Name:1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester
CAS No:105875-31-8
MF:C12H19NO3
MW:225.284163713455
CID:1162172
Update Time:2024-07-26
1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester
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- Inchi: 1S/C12H19NO3/c1-3-5-6-10-9-11(14)7-8-13(10)12(15)16-4-2/h7-8,10H,3-6,9H2,1-2H3
- InChI Key: KBXLFDUYZBRVGP-UHFFFAOYSA-N
- SMILES: C1(CCCC)N(C(OCC)=O)C=CC(=O)C1
Computed Properties
- Exact Mass: 225.13657
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 325.0±35.0 °C(Predicted)
- PSA: 46.61
- pka: -3.47±0.40(Predicted)
1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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